Cas no 68015-60-1 (4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester)

4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester Properties

Names and Identifiers

• 2-Aminobenzenesulfonic acid (1-methylethylidene)di-4,1-phenylene ester
• Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate)
• 2-Aminobenzenesulfon
• Bisphenolamino sulfonyl ester
• BISPHENYL-AMINOSULFONYLPHENYL ESTER
• Einecs 268-141-2
• 4,4'-BIS(2-AMINO-BENZENESULFONYL)BISPHENOL ESTER
• 4,4'-BIS(2-AMINOBENZEN SULFONYL)BISPHENOL ESTER
• Benzenesulfonic acid, 2-amino-, (1-methylethylidene)di-4,1-phenylene ester
• 4,4'-Bis(2-amino-benzenesulfon
• (1-Methylethylidene)bis(4,1-phenylene) bis(2-aminobenzenesulfonate)
• FT-0652538
• W-104694
• MFCD00467461
• CS-0208808
• 4,4'-(propane-2,2-diyl)bis(4,1-phenylene) bis(2-aminobenzenesulfonate)
• 2-aminobenzenesulfonic acid [4-[2-[4-(2-aminophenyl)sulfonyloxyphenyl]propan-2-yl]phenyl] ester
• Propane-2,2-diylbis(4,1-phenylene) bis(2-aminobenzenesulfonate)
• [4-[2-[4-(2-aminophenyl)sulfonyloxyphenyl]propan-2-yl]phenyl] 2-azanylbenzenesulfonate
• AMY11226
• F74850
• 2-Aminobenzenesulfonic acid(1-methylethylidene)di-4,1-phenylene ester
• AS-15553
• A835963
• Propane-2,2-diylbis(4,1-phenylene)bis(2-aminobenzenesulfonate)
• NS00036349
• [4-[2-[4-(2-aminophenyl)sulfonyloxyphenyl]propan-2-yl]phenyl] 2-aminobenzenesulfonate
• Benzenesulfonic acid, 2-amino-, 1,1'-((1-methylethylidene)di-4,1-phenylene) ester
• AKOS015897649
• 68015-60-1
• DTXSID7070979
• 4,4'-Di(2-aminobenzenesulfonyl)bisphenol A ester
• XSHPYHIIELUPAR-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00467461
• InChIKey： XSHPYHIIELUPAR-UHFFFAOYSA-N
• Inchi： 1S/C27H26N2O6S2/c1-27(2,19-11-15-21(16-12-19)34-36(30,31)25-9-5-3-7-23(25)28)20-13-17-22(18-14-20)35-37(32,33)26-10-6-4-8-24(26)29/h3-18H,28-29H2,1-2H3
• SMILES： NC1=CC=CC=C1S(OC1=CC=C(C(C2=CC=C(OS(C3=CC=CC=C3N)(=O)=O)C=C2)(C)C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 538.12300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 538.123
• Heavy Atom Count: 37
• Complexity: 866
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 156A^2

Experimental Properties

• LogP: 8.03630
• PSA: 155.54000
• Refractive Index: 1.645
• Boiling Point: 742°C at 760 mmHg
• Melting Point: 160-162°C
• Flash Point: 402.6°C
• pka: -1.19±0.10(Predicted)
• Density: 1.365